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1-Aminohydantoin-d2

hydrochloride

Cat. No.: B3319906 Get Quote

Introduction

1-Aminohydantoin, a heterocyclic compound, and its derivatives are of significant interest to

researchers in drug development and metabolic studies. As a key metabolite of the antibiotic

nitrofurantoin, understanding its formation and fate within biological systems is crucial.[1][2]

Isotopic labeling of 1-Aminohydantoin with stable isotopes such as Carbon-13 (¹³C) and

Nitrogen-15 (¹⁵N) provides a powerful tool for elucidating metabolic pathways, quantifying drug

metabolites, and serving as internal standards for mass spectrometry-based analyses. This

technical guide provides an in-depth overview of the synthesis, applications, and relevant

experimental workflows for isotopically labeled 1-Aminohydantoin.

Commercially Available Isotopically Labeled 1-
Aminohydantoin
Several isotopologues of 1-Aminohydantoin are commercially available, offering researchers

access to high-purity labeled compounds for various applications. These standards are

essential for quantitative studies, such as isotope dilution mass spectrometry.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Isotopic Purity

1-Amino

Hydantoin-¹³C₃
957509-31-8 (¹³C)₃H₅N₃O₂ 118.07 Not specified

1-

Aminohydantoin

hydrochloride-(2-

¹³C,¹⁵N₃)

Not available
C₂¹³CH₅¹⁵N₃O₂·H

Cl
Not available Not specified

Synthesis of Isotopically Labeled 1-Aminohydantoin
While detailed experimental protocols for the synthesis of isotopically labeled 1-

Aminohydantoin are not widely published in open literature, a general synthetic approach can

be inferred from established methods for the unlabeled compound and general principles of

isotopic labeling. The synthesis typically involves the cyclization of a semicarbazone derivative.

To introduce isotopic labels, one would start with commercially available labeled precursors.

A potential synthetic route involves the reaction of a labeled semicarbazone with an acetate

derivative. For instance, the synthesis of 1-Aminohydantoin Hydrochloride-(2-¹³C,¹⁵N₃) would

likely involve precursors where the carbon at the 2-position and the three nitrogen atoms are

isotopically enriched.[3]

A general, non-isotopic synthesis for 1-Aminohydantoin derivatives involves the condensation

of semicarbazones with ethyl monochloroacetate in the presence of a sodium alkoxide in dry

ethanol.[4]

General Experimental Protocol (Hypothetical for Labeled Synthesis)

The following protocol is a generalized representation and would require optimization for

specific isotopically labeled precursors.

Step 1: Formation of Labeled Semicarbazidoacetic Acid Derivative A labeled precursor, such as

[¹³C, ¹⁵N]-semicarbazide, would be reacted with a suitable two-carbon synthon, like

chloroacetic acid, to form a labeled semicarbazidoacetic acid derivative.
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Step 2: Cyclization to form Labeled 1-Aminohydantoin The labeled semicarbazidoacetic acid

derivative is then cyclized, typically under acidic conditions, to yield the isotopically labeled 1-

Aminohydantoin ring structure. The product would then be purified using standard techniques

such as recrystallization or chromatography.

Applications in Research
Isotopically labeled 1-Aminohydantoin serves as a critical tool in various research areas:

Metabolic Studies: As a major metabolite of the antibiotic nitrofurantoin, labeled 1-

Aminohydantoin is used to trace the metabolic fate of the parent drug.[1][2] This includes

studying its formation, distribution, and excretion.

Pharmacokinetic (PK) Studies: Labeled 1-Aminohydantoin can be used as an internal

standard in mass spectrometry-based bioanalytical methods to accurately quantify the levels

of unlabeled 1-Aminohydantoin in biological matrices such as plasma, urine, and tissues.

Drug Development: Understanding the metabolic profile of a drug candidate is a critical

aspect of drug development. The use of labeled metabolites like 1-Aminohydantoin aids in

constructing a comprehensive metabolic map.

Analytical Standards: Isotopically labeled compounds are the gold standard for quantitative

analysis using isotope dilution mass spectrometry, providing high accuracy and precision.

Experimental Workflow: Quantifying 1-
Aminohydantoin in Biological Samples
The following workflow outlines a typical experimental process for quantifying 1-

Aminohydantoin in a biological sample using an isotopically labeled internal standard.
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Caption: A typical workflow for the quantification of 1-Aminohydantoin.

Signaling Pathway: Metabolism of Nitrofurantoin to
1-Aminohydantoin
1-Aminohydantoin is a significant metabolite of the antibiotic nitrofurantoin. The metabolic

conversion is a reductive process that can be carried out by both bacterial and mammalian

enzyme systems.

In bacteria, nitroreductases (NfsA and NfsB) catalyze the reduction of the nitro group of

nitrofurantoin.[5] This process generates highly reactive intermediates, including nitro-anion-

free radicals and hydroxylamine, which are responsible for the drug's antibacterial activity.[5]

These intermediates can then undergo further reactions to form 1-Aminohydantoin.

In humans, the metabolism can be mediated by cytochrome P450 reductase.[6] The one-

electron reduction of nitrofurantoin by this enzyme also generates a nitro radical anion.[3] This

radical can then be further reduced and rearranged to form 1-Aminohydantoin.
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Caption: The metabolic pathway of Nitrofurantoin to 1-Aminohydantoin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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